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Introduction

Alectinib, also known as CH5424802, is a highly potent and selective second-generation
inhibitor of Anaplastic Lymphoma Kinase (ALK) tyrosine kinase.[1][2][3][4] It has demonstrated
significant anti-tumor activity in non-small cell lung cancer (NSCLC) harboring ALK
rearrangements.[3][4] "CH5468924-d4" refers to a deuterated form of Alectinib, which is often
used as an internal standard in mass spectrometry-based analytical methods. For the purposes
of cell-based biological assays, the activity of the deuterated and non-deuterated forms is
considered equivalent.

These application notes provide detailed protocols for key cell-based assays to evaluate the
efficacy and mechanism of action of Alectinib in relevant cancer cell models.

Mechanism of Action

Alectinib is an ATP-competitive inhibitor of ALK kinase.[2] In cells with ALK gene
rearrangements, the resulting fusion protein is constitutively active, leading to the activation of
downstream signaling pathways that promote cell proliferation and survival, such as the STAT3
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and PI3SK/AKT pathways. Alectinib effectively inhibits ALK autophosphorylation, thereby
blocking these downstream signals and inducing apoptosis in ALK-driven cancer cells.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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